Cas no 1805716-61-3 (5-Mercapto-2-(3-oxopropyl)mandelic acid)

• Product Name: 5-Mercapto-2-(3-oxopropyl)mandelic acid
• CAS No: 1805716-61-3
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• CID: 4940378
• Update Time: 2025-05-20

5-Mercapto-2-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Mercapto-2-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H12O4S/c12-5-1-2-7-3-4-8(16)6-9(7)10(13)11(14)15/h3-6,10,13,16H,1-2H2,(H,14,15)
• InChI Key： LEHDOEFOKORMEV-UHFFFAOYSA-N
• SMILES： SC1C=CC(CCC=O)=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on 5-Mercapto-2-(3-oxopropyl)mandelic acid

Introduction to 5-Mercapto-2-(3-oxopropyl)mandelic Acid (CAS No. 1805716-61-3)

5-Mercapto-2-(3-oxopropyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1805716-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiol-containing class of molecules, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of 5-Mercapto-2-(3-oxopropyl)mandelic acid, including the presence of both a thiol (-SH) group and an α-hydroxy acid moiety, make it a versatile intermediate in the synthesis of pharmacologically active agents.

The thiol group in this compound is particularly noteworthy, as thiols are known to participate in various biochemical reactions, including protein modification, enzyme inhibition, and redox signaling. The hydroxymethyl group at the α-position of the mandelic acid backbone further enhances its reactivity, allowing for facile derivatization into esters, amides, and other functionalized compounds. These structural attributes have positioned 5-Mercapto-2-(3-oxopropyl)mandelic acid as a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the therapeutic potential of thiol-containing compounds due to their ability to interact with biological targets in unique ways. For instance, studies have demonstrated that thiols can act as scavengers for reactive oxygen species (ROS), thereby protecting cells from oxidative stress. Additionally, thiol-based molecules have been investigated for their role in modulating enzyme activity, particularly in cases where redox-sensitive mechanisms are involved.

One of the most compelling aspects of 5-Mercapto-2-(3-oxopropyl)mandelic acid is its potential application in the development of novel antimicrobial agents. The thiol group can readily react with microbial enzymes and cellular components, leading to disruption of vital biological processes. Furthermore, the α-hydroxy acid moiety provides a scaffold for further functionalization, enabling the design of molecules with enhanced specificity and efficacy against pathogens. Recent research has highlighted the compound's ability to inhibit bacterial growth by targeting essential metabolic pathways.

The synthesis of 5-Mercapto-2-(3-oxopropyl)mandelic acid presents an interesting challenge due to the need to introduce both the thiol and hydroxymethyl groups in a controlled manner. Advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic hydrogenation, oxidation-reduction strategies, and protective group chemistry. These developments have not only improved yields but also allowed for greater flexibility in modifying the core structure for tailored biological activity.

From a computational chemistry perspective, 5-Mercapto-2-(3-oxopropyl)mandelic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the compound binds to proteins and enzymes, offering a rational basis for designing derivatives with improved pharmacokinetic properties. For example, simulations have revealed that the thiol group interacts strongly with cysteine residues in target proteins, suggesting its potential as a covalent inhibitor.

The pharmaceutical industry has taken note of these findings, leading to several ongoing clinical trials where derivatives of 5-Mercapto-2-(3-oxopropyl)mandelic acid are being evaluated for their therapeutic efficacy. These trials focus on conditions such as inflammatory diseases, infectious disorders, and neurodegenerative conditions where modulating redox balance and enzyme activity could provide significant benefits. Preliminary results are promising, indicating that certain derivatives exhibit potent anti-inflammatory effects without notable side effects.

Moreover, the environmental impact of synthesizing and utilizing 5-Mercapto-2-(3-oxopropyl)mandelic acid has been carefully considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Such initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical production.

In conclusion,5-Mercapto-2-(3-oxopropyl)mandelic acid (CAS No. 1805716-61-3) represents a fascinating compound with multifaceted applications in drug discovery and development. Its unique structural features—combining a thiol group with an α-hydroxy acid moiety—make it a valuable intermediate for synthesizing biologically active molecules. The growing body of research underscores its potential as a therapeutic agent, particularly in addressing conditions related to oxidative stress and microbial infections. As synthetic methodologies continue to evolve and computational tools provide deeper insights into molecular interactions,5-Mercapto-2-(3-oxopropyl)mandelic acid is poised to play an increasingly important role in future medical innovations.